Cas no 496-11-7 (Indane)

Indane dihydrogen is mainly used as a shockproof agent for aviation fuel \ shockproof agent for rubber industry. Its derivatives can be used to make more than 20 kinds of medicine, and can also be used in organic synthesis industry as a solvent. Indane dihydrogen can be cracked to produce benzene products< Br>
Indane structure
Indane structure
Indane
496-11-7
C9H10
118.1757
MFCD00003795
82370
10326

Indane Properties

Names and Identifiers

    • 2,3-Dihydro-1H-indene
    • Indan
    • Indane
    • Indan Odor Standard
    • Indan Solution
    • Indanneat
    • 1,2-Hydrindene
    • 1H-Indene,2,3-dihydro
    • 2,3-dihydro-1H-inden
    • 2,3-Dihydroindene
    • Benzocyclopentane
    • Hydrindene
    • Hydrindonaphthene
    • 1H-Indene, 2,3-dihydro-
    • Indane (alkane)
    • Indene, 2,3-dihydro-
    • Indane (VAN)
    • 1,2-dihydroindene
    • H9SCX043IG
    • PQNFLJBBNBOBRQ-UHFFFAOYSA-N
    • Indane, 95%
    • Dihydroindene
    • Indene,3-dihydro-
    • PubChem20379
    • Indan, 95%
    • Indan, analytical standard
    • DSSTox_CI
    • Indan 10 microg/mL in Methanol
    • A827773
    • 16N
    • DTXCID9030701
    • 56573-11-6
    • D97393
    • EN300-21168
    • CHEMBL370687
    • Q420109
    • AI3-02275
    • WLN: L56T&J
    • NSC5292
    • DTXSID4052132
    • NSC 5292
    • MFCD00003795
    • INDAN [MI]
    • Q-201237
    • I0011
    • EINECS 207-814-7
    • 496-11-7
    • CHEBI:37911
    • BDBM50167998
    • CAS-496-11-7
    • NS00002043
    • F0001-1290
    • InChI=1/C9H10/c1-2-5-9-7-3-6-8(9)4-1/h1-2,4-5H,3,6-7H
    • UNII-H9SCX043IG
    • STR04252
    • AKOS000121540
    • FT-0627193
    • CS-W016586
    • Tox21_303879
    • NSC-5292
    • NCGC00357139-01
    • DB-051655
    • +Expand
    • MFCD00003795
    • PQNFLJBBNBOBRQ-UHFFFAOYSA-N
    • 1S/C9H10/c1-2-5-9-7-3-6-8(9)4-1/h1-2,4-5H,3,6-7H2
    • C1([H])([H])C([H])([H])C2=C([H])C([H])=C([H])C([H])=C2C1([H])[H]
    • 1904376

Computed Properties

  • 118.07800
  • 0
  • 0
  • 0
  • 118.078
  • 9
  • 84.2
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 3.2
  • nothing
  • 0
  • 0

Experimental Properties

  • 2.17530
  • 0.00000
  • 4931
  • n20/D 1.537(lit.)
  • Soluble in ethanol, diethyl ether, chloroform (slightly), and ether. Insoluble in water.
  • 179°C
  • −51 °C (lit.)
  • Fahrenheit: 129.2 ° f
    Celsius: 54 ° c
  • colorless liquid
  • Stable. Flammable. Incompatible with strong oxidizing agents.
  • Insoluble in water, soluble in alcohol, ether and other organic solvents in any proportion.
  • 0.965 g/mL at 25 °C(lit.)

Indane Security Information

  • GHS02 GHS02 GHS08 GHS08
  • NK3750000
  • 3
  • 3
  • S23-S24/25-S62
  • III
  • III
  • R10
  • 3
  • Xn Xn
  • UN 3295 3/PG 3
  • H226,H304
  • P301+P310,P331
  • dangerous
  • Flammables area
  • III
  • 10-65
  • Danger
  • Yes
  • 3

Indane Customs Data

  • 2902909090

  • China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Indane Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0037N7-5g
2,3-Dihydro-1H-indene
 496-11-7 99%
5g
 $8.00 2024-05-01
A2B Chem LLC
AB49075-5g
Indan
 496-11-7 99%
5g
 $7.00 2024-04-19
abcr
AB131710-100 ml
Indane, 95%; .
 496-11-7 95%
100 ml
 €35.60 2024-04-15
Ambeed
A545525-5g
2,3-Dihydro-1H-indene
 496-11-7 99%
5g
 $9.0 2024-04-15
Apollo Scientific
OR18290-100ml
Indane
 496-11-7
100ml
 £75.00 2024-05-23
Chemenu
CM303297-250g
Indan
 496-11-7 95%
250g
 $85 2024-07-16
Enamine
EN300-21168-0.05g
2,3-dihydro-1H-indene
 496-11-7 95%
0.05g
 $19.0 2023-09-16
eNovation Chemicals LLC
Y1055437-500g
2,3-Dihydro-1H-indene
 496-11-7 97%
500g
 $235 2022-09-12
Fluorochem
046831-1g
Indane
 496-11-7 >95.0%(GC)
1g
 ￡10.00 2022-03-01
Life Chemicals
F0001-1290-0.25g
Indane
 496-11-7 95%+
0.25g
 $18.0 2023-09-07

Indane Synthesis

Synthetic Circuit 1

64-19-7 64-19-7
496-11-7 496-11-7
17059-52-8 17059-52-8
4265-25-2 4265-25-2
3454-07-7 3454-07-7
2177-48-2 2177-48-2
2177-47-1 2177-47-1
934-74-7 934-74-7
768-49-0 768-49-0
673-32-5 673-32-5
630-08-0 630-08-0
622-97-9 622-97-9
622-96-8 622-96-8
611-15-4 611-15-4
611-14-3 611-14-3
581-42-0 581-42-0
581-40-8 581-40-8
575-43-9 575-43-9
575-37-1 575-37-1
571-61-9 571-61-9
527-53-7 527-53-7
526-75-0 526-75-0
526-73-8 526-73-8
124-38-9 124-38-9
108-88-3 108-88-3
108-68-9 108-68-9
108-67-8 108-67-8
108-39-4 108-39-4
108-38-3 108-38-3
106-44-5 106-44-5
106-42-3 106-42-3
105-67-9 105-67-9
100-41-4 100-41-4
95-87-4 95-87-4
95-63-6 95-63-6
95-48-7 95-48-7
95-47-6 95-47-6
95-13-6 95-13-6
91-57-6 91-57-6
91-20-3 91-20-3
90-12-0 90-12-0
90-00-6 90-00-6
67-64-1 67-64-1
Reaction Conditions
1.1 500 °C
Reference
Acetic acid conversion reactions on basic and acidic catalysts under biomass fast pyrolysis conditions
Psarras, A. C.; Michailof, C. M.; Iliopoulou, E. F.; Kalogiannis, K. G.; Lappas, A. A.; et al, Molecular Catalysis, 2019, 465, 33-42

Synthetic Circuit 2

67-56-1 67-56-1
56-81-5 56-81-5
496-11-7 496-11-7
43133-95-5 43133-95-5
544-76-3 544-76-3
629-50-5 629-50-5
17171-71-0 17171-71-0
2870-04-4 2870-04-4
1595-11-5 1595-11-5
1595-09-1 1595-09-1
1077-16-3 1077-16-3
1074-92-6 1074-92-6
1074-55-1 1074-55-1
1074-17-5 1074-17-5
933-98-2 933-98-2
700-12-9 700-12-9
630-08-0 630-08-0
590-18-1 590-18-1
527-84-4 527-84-4
526-73-8 526-73-8
142-82-5 142-82-5
141-93-5 141-93-5
124-38-9 124-38-9
115-11-7 115-11-7
115-07-1 115-07-1
109-67-1 109-67-1
108-88-3 108-88-3
108-67-8 108-67-8
108-38-3 108-38-3
106-99-0 106-99-0
106-98-9 106-98-9
106-97-8 106-97-8
106-42-3 106-42-3
105-05-5 105-05-5
100-41-4 100-41-4
99-62-7 99-62-7
95-63-6 95-63-6
95-47-6 95-47-6
91-20-3 91-20-3
90-12-0 90-12-0
75-28-5 75-28-5
74-99-7 74-99-7
74-98-6 74-98-6
74-85-1 74-85-1
74-84-0 74-84-0
74-82-8 74-82-8
71-43-2 71-43-2
Reaction Conditions
1.1 Catalysts: Zinc ;  6 h, 1 bar, 420 °C
Reference
Renewable p-Xylene Production by Catalytic Conversion of Crude Bioglycerol (GTA-pX Process)
Singh, Vijendra ; Arumugam, Selvamani ; Kumar, Mahesh; Tathod, Anup Prakash; Viswanadham, Nagabhatla, Industrial & Engineering Chemistry Research, 2023, 62(4), 1788-1796

Synthetic Circuit 3

6134-54-9 6134-54-9
6134-53-8 6134-53-8
74-88-4 74-88-4
496-11-7 496-11-7
874-35-1 874-35-1
824-22-6 824-22-6
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Diethyl ether
1.2 -
Reference
The intermediate formation of [4]metacyclophane on flash vacuum thermolysis
Kostermans, Gerardus B. M.; et al, Journal of Organic Chemistry, 1988, 53(19), 4531-4

Synthetic Circuit 4

496-11-7 496-11-7
496-11-7 496-11-7
874-35-1 874-35-1
824-22-6 824-22-6
Reaction Conditions
1.1 Reagents: Iron ,  Bromine Solvents: Hexane
2.1 Reagents: Butyllithium Solvents: Diethyl ether
2.2 -
Reference
The intermediate formation of [4]metacyclophane on flash vacuum thermolysis
Kostermans, Gerardus B. M.; et al, Journal of Organic Chemistry, 1988, 53(19), 4531-4

Synthetic Circuit 5

8068-05-1 8068-05-1
496-11-7 496-11-7
39151-19-4 39151-19-4
18102-31-3 18102-31-3
6443-69-2 6443-69-2
5673-07-4 5673-07-4
3855-26-3 3855-26-3
2785-89-9 2785-89-9
2177-47-1 2177-47-1
876-02-8 876-02-8
767-59-9 767-59-9
634-36-6 634-36-6
629-20-9 629-20-9
611-14-3 611-14-3
581-42-0 581-42-0
576-26-1 576-26-1
565-61-7 565-61-7
526-73-8 526-73-8
123-51-3 123-51-3
108-95-2 108-95-2
108-88-3 108-88-3
105-67-9 105-67-9
100-41-4 100-41-4
95-48-7 95-48-7
95-47-6 95-47-6
95-13-6 95-13-6
93-51-6 93-51-6
91-20-3 91-20-3
91-10-1 91-10-1
90-12-0 90-12-0
90-05-1 90-05-1
90-00-6 90-00-6
71-43-2 71-43-2
64-19-7 64-19-7
62-53-3 62-53-3
Reaction Conditions
1.1 250 h
Reference
Catalytic pyrolysis of lignin over hierarchical HZSM 5 zeolites prepared by post-treatment with alkaline solutions
Tang, Songshan; et al, Journal of Analytical and Applied Pyrolysis, 2019, 137, 86-95

Synthetic Circuit 6

74-85-1 74-85-1
496-11-7 496-11-7
31295-56-4 31295-56-4
2471-84-3 2471-84-3
1120-21-4 1120-21-4
1074-17-5 1074-17-5
824-22-6 824-22-6
629-62-9 629-62-9
629-59-4 629-59-4
620-14-4 620-14-4
575-37-1 575-37-1
544-76-3 544-76-3
526-73-8 526-73-8
135-01-3 135-01-3
124-18-5 124-18-5
115-07-1 115-07-1
112-40-3 112-40-3
111-84-2 111-84-2
108-88-3 108-88-3
106-97-8 106-97-8
106-42-3 106-42-3
100-41-4 100-41-4
95-47-6 95-47-6
91-57-6 91-57-6
90-12-0 90-12-0
74-98-6 74-98-6
74-85-1 74-85-1
74-82-8 74-82-8
71-43-2 71-43-2
Reaction Conditions
1.1 Catalysts: Iron ,  Calcium ;  15 min, 500 °C
Reference
Preparation of sodium silicate/red mud-based ZSM-5 with glucose as a second template for catalytic cracking of waste plastics into useful chemicals
Wang, Xiaofeng; et al, RSC Advances, 2022, 12(34), 22161-22174

Synthetic Circuit 7

74-85-1 74-85-1
496-11-7 496-11-7
3877-19-8 3877-19-8
2809-64-5 2809-64-5
1127-76-0 1127-76-0
824-63-5 824-63-5
767-58-8 767-58-8
581-42-0 581-42-0
581-40-8 581-40-8
108-88-3 108-88-3
108-38-3 108-38-3
100-41-4 100-41-4
91-20-3 91-20-3
90-12-0 90-12-0
Reaction Conditions
1.1 Reagents: Hydrogen Solvents: Tetralin ;  3 h, 1 atm, 450 °C
Reference
Catalytic cracking of low-density polyethylene dissolved in various solvents: product distribution and coking behavior
Machhi, Dharmesh J.; et al, Journal of Material Cycles and Waste Management, 2023, 25(5), 3005-3020

Indane Raw materials

Indane Preparation Products

Indane Suppliers

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:496-11-7)
SDF377
in Stock
25KG,200KG,1000KG
99%
Wednesday, 27 November 2024 14:57

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